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Get Quote

Glaziovine is an alkaloid that has been identified in several plants. The table below summarizes the contexts

in which it has been mentioned in the scientific literature.

Source
Plant/Formulation

Reported Context of
Glaziovine

Mentioned Stability Information

Berberis species [1] Listed as a constituent

alkaloid.

None provided.

Sceletium species [2] Listed as an isolated

alkaloid.

None provided.

Nardostachys jatamansi
root [3]

Identified as a bioactive

compound in an herbal
nano hydrogel.

The nano-hydrogel itself was characterized

for thermal stability, but no specific data on
glaziovine stability was given.

Milletia pinnata oil & N.
jatamansi hydrogel [3]

A component of the
extract used in

formulation.

The formulated nano-hydrogel was found to
be stable and thermally stable, but this does

not refer to the pure glaziovine compound.

Proposed Stability Testing Protocol for Glaziovine

In the absence of specific data, stability testing should follow standard pharmaceutical guidelines for small

molecule drugs. The core objective is to understand how environmental factors affect the integrity of the
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compound over time.

Preparation of Test Samples

Pure Compound: Use glaziovine of the highest available purity (e.g., >95% by HPLC).
Accelerated Stability Conditions: Store samples in stability chambers under controlled conditions. A

standard matrix includes [3]:
25°C ± 2°C / 60% RH ± 5% (Long-term)

40°C ± 2°C / 75% RH ± 5% (Accelerated)
Packaging: Test the compound in containers that simulate proposed storage, such as clear and

amber glass vials, and with potential excipients if formulating a product.

Key Analytical Methods for Stability Indication

At predetermined time points (e.g., 0, 1, 3, 6 months), samples are analyzed for changes. The following table

outlines critical quality attributes and methods to assess them.

Attribute Analytical Method Protocol & Acceptance Criteria

| Assay / Purity | High-Performance Liquid Chromatography (HPLC) | Protocol: Use a C18 column; mobile

phase of acetonitrile and buffer (e.g., phosphate, pH 3-4); UV detection at ~280 nm (wavelength to be

confirmed for glaziovine). Acceptance Criteria: No more than 5% decrease from initial assay; no new

individual impurity ≥ 0.5%. | | Degradation Products | HPLC with Diode-Array Detector (DAD) or Mass

Spectrometry (MS) | Protocol: Use the same HPLC method. MS can help identify the structure of

degradation products. Acceptance Criteria: Total impurities should not exceed 2.0%. | | Physical State |

Visual Inspection, Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC) | Protocol:

Visually check for color change or caking. Use TGA/DSC to monitor for changes in melting point,

crystallinity, or moisture content [3]. Acceptance Criteria: No significant change in physical form or

thermal profile. |

Data Analysis and Reporting
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Kinetic Analysis: Use the degradation data at elevated temperatures to predict shelf life at

recommended storage temperatures using the Arrhenius equation.
Final Report: The stability study report should specify the recommended storage conditions, retest

period, and protective handling measures (e.g., "store in a cool, dry place, protected from light")
based on the results.

The following diagram illustrates the complete experimental workflow for the stability study:

Start: Stability Study

Sample Preparation

Controlled Storage

Analytical Testing

Pre-defined
time points

Data Analysis & Reporting

Click to download full resolution via product page

Recommendations for Further Research

To obtain specific data on glaziovine, you may need to:

Consult Specialized Databases: Search analytical data repositories for HPLC/MS spectra or
thermal analysis data for glaziovine.
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Conduct Primary Research: Perform the stability studies outlined above using a validated HPLC

method for glaziovine.
Explore Analogous Compounds: Review stability data for structurally similar aporphine alkaloids

(e.g., nuciferine, apomorphine) to infer potential degradation pathways [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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